Cas no 1804634-44-3 (Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804634-44-3
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838295
• Update Time: 2025-10-19

Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)7-5(8(11)12)6(16)4(3-17-7)20-10(13,14)15/h3,8H,2H2,1H3
• SMILES： IC1C(=CN=C(C(=O)OCC)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804634-44-3)

The compound Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804634-44-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including difluoromethyl, iodo, and trifluoromethoxy substituents, this molecule exhibits remarkable potential for applications in crop protection and drug discovery. Researchers are particularly interested in its role as a versatile intermediate for synthesizing advanced heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioactivity and metabolic stability. The presence of both difluoromethyl and trifluoromethoxy groups in this compound contributes to its lipophilicity, making it an attractive candidate for designing novel agrochemicals with improved pest control efficacy. Additionally, the iodo substituent offers a reactive site for further functionalization, enabling the development of tailored molecules for specific applications.

The synthesis of Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, esterification, and the introduction of fluorine-containing groups. Optimizing these processes is a hot topic in organic chemistry, as researchers strive to improve yields and reduce environmental impact. Sustainable synthesis methods, such as catalytic fluorination and green solvents, are increasingly being explored to align with global green chemistry initiatives.

From an application perspective, this compound has shown promise in the development of next-generation crop protection agents. Its structural motifs are known to interfere with essential biological pathways in pests, offering a mechanism of action that differs from traditional insecticides. This is particularly relevant given the growing concern over pesticide resistance and the need for eco-friendly alternatives. Furthermore, its potential use in pharmaceutical intermediates is being investigated, with studies focusing on its incorporation into bioactive molecules targeting various diseases.

The analytical characterization of Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm the structural integrity of the compound, which is critical for both research and industrial applications. Recent advancements in high-throughput screening have also facilitated the rapid evaluation of its biological activity, accelerating the discovery process.

In the context of market trends, the demand for fluorinated compounds continues to rise, driven by their unique properties and broad applicability. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include such molecules, catering to the needs of agrochemical and pharmaceutical industries. Regulatory considerations, such as compliance with REACH and other international standards, further underscore the importance of high-quality synthesis and documentation for compounds like CAS No. 1804634-44-3.

Looking ahead, the exploration of Ethyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate is expected to expand into new domains, including materials science and specialty chemicals. Its versatility and functional groups make it a valuable building block for innovative applications. As research progresses, collaborations between academia and industry will be pivotal in unlocking its full potential and addressing challenges related to scalability and cost-effectiveness.